Cas no 1228535-68-9 (1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine)

• Product Name: 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine
• CAS No: 1228535-68-9
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD20483096
• CID: 2618270
• PubChem ID: 67423720
• Update Time: 2025-06-22

1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)pyridin-4-yl]hydrazine
• 4-hydrazinyl-2-(trifluoromethyl)pyridine
• SCHEMBL2479367
• AB90249
• MFCD20483096
• 4-hydrazineyl-2-(trifluoromethyl)pyridine
• SY068683
• 1-(2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)HYDRAZINE
• DTXSID40737247
• BL010280
• 1228535-68-9
• 4-hydrazino-2-trifluoromethylpyridine
• CS-0215703
• 4-Hydrazino-2-(trifluoromethyl)pyridine
• EN300-281372
• 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine

• MDL： MFCD20483096
• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-3-4(12-10)1-2-11-5/h1-3H,10H2,(H,11,12)
• InChI Key： DCGUIGHUMMJNKI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)NN)(F)F

Computed Properties

• Exact Mass: 177.05138169g/mol
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine

1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine: A Comprehensive Overview

1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine, also known by its CAS registry number CAS No. 1228535-68-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is a derivative of hydrazine, a class of compounds known for their versatility in chemical synthesis and their applications in various industries. The presence of the trifluoromethyl group on the pyridine ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers exploring novel chemical functionalities.

The structure of 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine consists of a pyridine ring substituted with a trifluoromethyl group at the 2-position and a hydrazine group at the 4-position. This arrangement creates a molecule with a balance of electron-withdrawing and electron-donating groups, which can influence its reactivity and biological activity. Recent studies have highlighted the potential of such trifluoromethylpyridine derivatives in drug discovery, particularly in targeting specific protein kinases and other enzymes involved in disease pathways.

One of the most notable applications of 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop inhibitors for cyclin-dependent kinases (CDKs), which are implicated in various cancers. The trifluoromethyl group enhances the stability and bioavailability of these inhibitors, making them promising candidates for preclinical testing.

In addition to its role in drug development, CAS No. 1228535-68-9 has also been explored for its potential in materials science. The hydrazine moiety can act as a versatile linker in the construction of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies, where high surface area and tunable pore structures are critical.

The synthesis of 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, the use of transition metal catalysts has facilitated the coupling reactions necessary for constructing the pyridine-hydrazine framework.

From a pharmacological perspective, 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine exhibits interesting bioactivity profiles that make it a valuable tool for studying cellular signaling pathways. Preclinical studies have demonstrated its ability to modulate receptor activity and influence cellular proliferation, suggesting potential applications in treating neurodegenerative diseases and inflammatory conditions.

In conclusion, CAS No. 1228535-68-9, or 1-(2-(Trifluoromethyl)pyridin-4-yl)hydrazine, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.